Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate is a chemical compound with a linear formula of C25H20F3N3O3S . It is part of the trifluoromethylpyridine (TFMP) derivatives, which are key structural motifs in active agrochemical and pharmaceutical ingredients . The major use of TFMP derivatives is in the protection of crops from pests .
Synthesis Analysis
The synthesis of TFMP derivatives is generally achieved via two main methods . One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block . The choice of method depends largely on the identity of the desired target compound .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a fluorine atom and a pyridine in its structure . These are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Chemical Reactions Analysis
The chemical reactions involving TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . The biological activities of TFMP derivatives are also thought to be due to these properties .Scientific Research Applications
Versatile Synthesis of Trifluoromethyl Heterocycles
A study by Honey et al. (2012) demonstrated the use of a related compound, Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, as a highly versatile intermediate for synthesizing a wide range of trifluoromethyl heterocycles. This showcases the compound's potential in creating diverse chemical structures, which could be pivotal in pharmaceutical synthesis and material science Honey, M. A., Pasceri, R., Lewis, W., & Moody, C. (2012). The Journal of Organic Chemistry.
Innovative Approaches to Heterocyclic Compounds
Vetyugova et al. (2018) explored reactions involving Ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates, leading to the synthesis of novel heterocyclic compounds. This suggests that ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate could serve as a precursor in synthesizing structurally complex and biologically significant molecules Vetyugova, D. A., Nashtatik, N. S., Safrygin, A., & Sosnovskikh, V. (2018). Chemistry of Heterocyclic Compounds.
Development of Fluorinated Compounds
Zaragoza and Gantenbein (2017) discussed the synthesis of Ethyl 3-(Trifluoromethyl)pyrazine-2-carboxylate from a precursor similar to this compound. This highlights the compound's role in introducing fluorine into organic molecules, which is crucial for developing pharmaceuticals and agrochemicals due to the unique properties that fluorine atoms impart Zaragoza, F., & Gantenbein, A. (2017). Organic Process Research & Development.
Catalytic Activity in Ethylene Oligomerization
Research by Bianchini et al. (2007) on the catalytic activity of cobalt(II) complexes in ethylene oligomerization indicates the significance of sulfur-containing ligands in catalysis. This suggests that this compound could find applications in catalysis, particularly in processes involving sulfur ligands Bianchini, C., et al. (2007). Organometallics.
Exploration of Insecticidal Activity
Sparks et al. (2012) investigated Sulfoxaflor, a compound with a similar functional group, for its insecticidal activity. This study underscores the potential for this compound to serve as a lead compound in the development of new insecticides, particularly against sap-feeding pests, demonstrating the importance of such compounds in addressing agricultural challenges Sparks, T. C., et al. (2012). Pesticide Biochemistry and Physiology.
Future Directions
Properties
IUPAC Name |
ethyl 4-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-3-oxobutanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13F3N2O3S/c1-3-22-12(21)5-9(20)7-23-13-10(6-18)11(14(15,16)17)4-8(2)19-13/h4H,3,5,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDTJPFSMFGBOIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)CSC1=NC(=CC(=C1C#N)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.